Ethyl 2-[4-oxo-3-phenyl-2-(trifluoromethyl)chromen-7-yl]oxypropanoate

• IUPAC Name: ethyl 2-[4-oxo-3-phenyl-2-(trifluoromethyl)chromen-7-yl]oxypropanoate
• InChI: InChI=1S/C21H17F3O5/c1-3-27-20(26)12(2)28-14-9-10-15-16(11-14)29-19(21(22,23)24)17(18(15)25)13-7-5-4-6-8-13/h4-12H,3H2,1-2H3
• InChI Key: HMBWYYWSDSVQSA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)OC1=CC2=C(C=C1)C(=O)C(=C(O2)C(F)(F)F)C3=CC=CC=C3
• Molecular Formula: C21H17F3O5
• Molecular Weight: 406.4 g/mol

Description

The compound of interest, Ethyl 2-[4-oxo-3-phenyl-2-(trifluoromethyl)chromen-7-yl]oxypropanoate, is a derivative of the chromen group, which is a significant class of compounds due to their diverse biological activities and presence in many natural products. The chromen core is a common motif in medicinal chemistry, often associated with various pharmacological properties.

Synthesis Analysis

The synthesis of related chromen derivatives has been explored in several studies. For instance, the 1,3-dipolar cycloadditions of ethyl 2-diazo-3,3,3-trifluoropropanoate with alkynes have been investigated, leading to the formation of CF3-substituted pyrazoles . Although the specific compound of interest is not mentioned, this study provides insight into the synthetic routes available for trifluoromethylated chromen derivatives. Another study reported the reaction of ethyl 2-oxo-3-(4-oxo-4H-chromen-2-yl)propanoates with S-methylisothiosemicarbazide hydroiodide, resulting in the formation of triazinones and triazine diones upon refluxing in different solvents . This demonstrates the reactivity of the ethoxalyl group in chromen derivatives under certain conditions.

Molecular Structure Analysis

The molecular structure of a related compound, ethyl 2-(2-oxo-2H-chromen-4-yloxy) acetate, has been characterized by NMR, IR, mass spectral studies, and single-crystal X-ray diffraction . The crystal structure exhibits several intermolecular interactions, contributing to a three-dimensional architecture. Similarly, the structure of ethyl-2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate was determined, revealing intramolecular hydrogen bonding between the hydroxy and carbonyl groups of the coumarin units . These studies highlight the importance of intermolecular interactions in the crystal packing of chromen derivatives.

Chemical Reactions Analysis

The chemical reactivity of chromen derivatives can be complex, as seen in the formation of various products depending on the reaction conditions. For example, the reaction of ethyl 2-oxo-3-(4-oxo-4H-chromen-2-yl)propanoates with S-methylisothiosemicarbazide hydroiodide led to different products when refluxed in pyridine versus ethanol . This indicates that the solvent can significantly influence the outcome of reactions involving chromen derivatives.

Physical and Chemical Properties Analysis

While the specific physical and chemical properties of Ethyl 2-[4-oxo-3-phenyl-2-(trifluoromethyl)chromen-7-yl]oxypropanoate are not detailed in the provided papers, related compounds have been characterized. The establishment of a quantitative bioanalytical method for an acetylcholinesterase inhibitor, which is a novel molecule with a phenylthiazolyl moiety, included physicochemical characterization and in vitro metabolite profiling . This suggests that similar analytical techniques could be applied to the compound of interest to determine its stability, solubility, and other relevant physicochemical properties.

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for this product, and the buyer assumes responsibility to confirm product identity and/or purity.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors .

Mode of Action

Based on its structural similarity to indole derivatives, it may interact with its targets through a variety of mechanisms, potentially leading to a range of biological activities .

Biochemical Pathways

Indole derivatives, which share structural similarities with this compound, have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that such compounds may affect a wide range of biochemical pathways.

Pharmacokinetics

The presence of fluorine atoms in the compound may modulate the pka value of neighboring functional groups such as amines, potentially influencing its pharmacokinetic properties .

Result of Action

Based on its structural similarity to indole derivatives, it may exhibit a range of biological activities .